4-(2,6-Difluorophenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(2,6-difluorophenyl)-2-nitrophenol
• InChI: InChI=1S/C12H7F2NO3/c13-8-2-1-3-9(14)12(8)7-4-5-11(16)10(6-7)15(17)18/h1-6,16H
• InChI Key: ONYKTIWPIAZTIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=C(C=C2)O)[N+](=O)[O-])F
• Molecular Formula: C12H7F2NO3
• DSSTOX Substance ID: DTXSID90686256
• Molecular Weight: 251.18 g/mol
• CAS RN: 1261909-17-4

Description

4-(2,6-Difluorophenyl)-2-nitrophenol, 95% (4-(2,6-DFPN), 95%) is a compound that has been studied for its potential applications in scientific research. It is a nitrophenol derivative with two fluorine atoms substituted on the phenyl ring. 4-(2,6-DFPN) has been studied for its potential use in a variety of applications, including enzymatic reactions, organic synthesis, and the study of biochemical and physiological processes. In

Scientific Research Applications

4-(2,6-DFPN) has been studied for its potential applications in scientific research. It has been used as a substrate for enzymatic reactions, such as the production of nitric oxide from nitrite by nitrite reductase. It has also been used in organic synthesis as a starting material for the production of various compounds. Additionally, it has been studied for its potential use in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-(2,6-DFPN) is not fully understood. It is believed that the two fluorine atoms on the phenyl ring of the compound interact with enzymes in a manner that alters their activity. This interaction has been shown to affect the activity of enzymes involved in the production of nitric oxide, as well as other biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,6-DFPN) have been studied in a variety of organisms. In mammals, it has been shown to affect the activity of nitric oxide synthase, an enzyme involved in the production of nitric oxide. In plants, it has been shown to affect the activity of the enzyme nitrate reductase, which is involved in the production of nitrate. Additionally, it has been studied for its potential effects on other biochemical and physiological processes, such as cell proliferation, apoptosis, and gene expression.

Advantages and Limitations for Lab Experiments

The use of 4-(2,6-DFPN) in laboratory experiments has several advantages. It is relatively easy to synthesize, and can be stored for long periods of time without significant degradation. Additionally, it is relatively non-toxic and has a low environmental impact. However, there are some limitations to its use. It is not water soluble, and can be difficult to handle in aqueous solutions. Additionally, it can be difficult to obtain in large quantities.

Future Directions

There are several potential future directions for the study of 4-(2,6-DFPN). It may be possible to use it as a starting material for the synthesis of more complex compounds with potential applications in medicine and industry. Additionally, further studies are needed to understand its mechanism of action and its effects on biochemical and physiological processes. Finally, it may be possible to develop new methods for its synthesis and use in laboratory experiments.

Synthesis Methods

4-(2,6-DFPN) can be synthesized by the reaction of 2,6-difluorophenol and nitrobenzene in the presence of an acid catalyst. The reaction is carried out at temperatures between 80 and 120°C for 1-2 hours. The reaction is typically conducted in an inert atmosphere, such as nitrogen, to prevent the formation of undesired side products. The final product is a 95% pure 4-(2,6-DFPN) solution.